Cas no 844661-48-9 (N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 844661-48-9
• MF: C₁₂H₁₀FN₃O₂
• MW: 247.225105762482
• CID: 5476572
• PubChem ID: 78211024
• Update Time: 2025-10-29

N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 844661-48-9
• N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C12H10FN3O2/c13-9-3-1-8(2-4-9)7-14-12(18)10-5-6-11(17)16-15-10/h1-6,10H,7H2,(H,14,18)
• InChI Key： XKNDTJHAUQUZKC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C1C=CC(N=N1)=O)=O

Computed Properties

• Exact Mass: 247.07570473g/mol
• Monoisotopic Mass: 247.07570473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.9Ų

Additional information on N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide

Professional Introduction to N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 844661-48-9)

N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 844661-48-9, belongs to the class of pyridazine derivatives, which are known for their diverse biological activities. The presence of a 4-fluorophenyl moiety and an amide functional group in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a promising candidate for further research and development.

The compound's molecular formula and structural configuration suggest potential applications in the design of novel therapeutic agents. Pyridazine derivatives have been extensively studied for their roles in modulating various biological pathways, including those involved in inflammation, metabolism, and neural signaling. The introduction of a fluorine atom at the para position of the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. This modification can significantly influence the compound's pharmacokinetic profile, potentially leading to improved bioavailability and prolonged half-life.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridazine-based compounds. Research has demonstrated that these molecules can interact with multiple targets within biological systems, offering a broad spectrum of therapeutic possibilities. The amide group in N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide serves as a key pharmacophore, facilitating hydrogen bonding interactions with biological receptors. This feature is particularly valuable in the development of drugs that require precise binding to specific targets.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that pyridazine derivatives exhibit anti-inflammatory, antioxidant, and anticancer properties. The fluorine-substituted phenyl ring may enhance these effects by improving receptor affinity and reducing metabolic degradation. Additionally, the dihydropyridazine core provides a scaffold for structural modifications that can fine-tune the compound's biological activity. These attributes make N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide an attractive candidate for further investigation in medicinal chemistry.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. The presence of sensitive functional groups necessitates careful optimization to minimize side reactions and byproduct formation. These synthetic challenges underscore the importance of robust methodologies in the production of such advanced chemical entities.

Evaluation of N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide has been conducted through both computational modeling and experimental studies. Computational approaches have been instrumental in predicting the compound's binding interactions with biological targets, providing insights into its potential mechanism of action. Experimental validation through spectroscopic techniques and crystallographic analysis has confirmed the structural integrity and stereochemistry of the molecule. These combined efforts have laid a solid foundation for understanding its pharmacological relevance.

The compound's potential applications extend beyond traditional therapeutic areas. Emerging research suggests that pyridazine derivatives may play a role in neurodegenerative diseases by modulating neurotransmitter pathways. The unique combination of structural features in N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide positions it as a versatile tool for investigating these complex conditions. Furthermore, its stability under various physiological conditions makes it suitable for formulation into diverse drug delivery systems.

As research continues to uncover new biological functions and therapeutic targets, compounds like N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide are likely to become integral components of drug discovery pipelines. The ability to modify their core structure while maintaining key pharmacological properties offers chemists a flexible platform for innovation. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.

The future prospects for this compound are promising, with ongoing studies exploring its efficacy in preclinical models and its compatibility with existing drug development paradigms. Regulatory considerations will play a significant role in guiding its progression towards clinical trials and eventual market approval. As regulatory frameworks evolve to accommodate novel chemical entities, compounds with unique mechanisms of action like N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide are well-positioned to meet emerging healthcare demands.